Cas no 225794-32-1 ((5-Bromopyrimidin-4-yl)(phenyl)methanone)

(5-Bromopyrimidin-4-yl)(phenyl)methanone is a brominated pyrimidine derivative with a phenyl ketone functional group, serving as a versatile intermediate in organic synthesis and pharmaceutical research. Its key advantages include high reactivity at the 5-position bromine, enabling efficient cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination. The electron-deficient pyrimidine core enhances its utility in nucleophilic substitution reactions, while the phenyl ketone moiety offers additional functionalization potential. This compound is particularly valuable in the development of bioactive molecules, including kinase inhibitors and other heterocyclic scaffolds. Its well-defined structure and stability under standard conditions make it a reliable building block for medicinal chemistry and material science applications.

(5-Bromopyrimidin-4-yl)(phenyl)methanone structure

225794-32-1 structure

Product Name:(5-Bromopyrimidin-4-yl)(phenyl)methanone

CAS No:225794-32-1

MF:C₁₁H₇BrN₂O

MW:263.090081453323

CID:1081292

PubChem ID:71436168

Update Time:2025-06-06

(5-Bromopyrimidin-4-yl)(phenyl)methanone Chemical and Physical Properties

Names and Identifiers

- (5-Bromopyrimidin-4-yl)(phenyl)methanone
- (5-Bromo-4-pyrimidinyl)phenylmethanone
- (5-bromopyrimidin-4-yl)-phenylmethanone
- 4-benzoyl-5-bromopyrimidine
- 225794-32-1
- SB58809
- DTXSID20849655
- Inchi： 1S/C11H7BrN2O/c12-9-6-13-7-14-10(9)11(15)8-4-2-1-3-5-8/h1-7H
- InChI Key： XKZHWMFPIKWHFQ-UHFFFAOYSA-N
- SMILES： BrC1=CN=CN=C1C(C1C=CC=CC=1)=O

Computed Properties

Exact Mass: 261.97400
Monoisotopic Mass: 261.97418g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 229
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 42.8Å²

Experimental Properties

Density: 1.546
Boiling Point: 381.837°C at 760 mmHg
Flash Point: 184.729°C
Refractive Index: 1.622
PSA: 42.85000
LogP: 2.47010

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Chemenu	CM124578-1g	(5-bromopyrimidin-4-yl)(phenyl)methanone	225794-32-1	95%	1g	$421	2021-08-05
Chemenu	CM124578-5g	(5-bromopyrimidin-4-yl)(phenyl)methanone	225794-32-1	95%	5g	$935	2021-08-05
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